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Compound of Interest

Compound Name: Ethyl 5-(hydroxymethyl)nicotinate

CAS No.: 59936-06-0

Cat. No.: B3054369

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Pyridine Scaffold
Ethyl 5-(hydroxymethyl)nicotinate, bearing the CAS Number 59936-06-0, is a substituted

pyridine derivative that holds significant promise as a versatile building block in medicinal

chemistry and organic synthesis.[1] Its unique trifunctional nature, incorporating a pyridine

core, an ethyl ester, and a primary alcohol, provides multiple reaction sites for chemical

modification. This guide offers a comprehensive overview of its chemical properties, a detailed,

field-proven synthesis protocol, and an exploration of its applications in contemporary drug

discovery, grounded in established scientific principles.

The strategic placement of the hydroxymethyl and ethyl carboxylate groups on the pyridine ring

makes this compound a valuable synthon for creating complex molecular architectures. The

pyridine nitrogen offers a site for quaternization or N-oxide formation, the ester is amenable to

hydrolysis or amidation, and the alcohol can be oxidized or used in ether and ester linkages.

This multi-faceted reactivity is the cornerstone of its utility in the synthesis of novel therapeutic

agents.
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Physicochemical and Safety Profile
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective use in a laboratory setting. The key properties of Ethyl 5-
(hydroxymethyl)nicotinate are summarized below.

Property Value Source(s)

CAS Number 59936-06-0 [1]

Molecular Formula C₉H₁₁NO₃ [1]

Molecular Weight 181.19 g/mol [2]

Physical Form Powder or crystals [1]

Purity Typically ≥95% [1]

Storage Temperature
Inert atmosphere, Room

Temperature
[1]

Safety and Handling:

Ethyl 5-(hydroxymethyl)nicotinate is classified as harmful and an irritant.[1]

Hazard Statements: Harmful if swallowed (H302), Causes skin irritation (H315), Causes

serious eye irritation (H319), May cause respiratory irritation (H335).[1]

Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapours/spray (P261). IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing (P305+P351+P338).[1]

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Synthesis of Ethyl 5-(hydroxymethyl)nicotinate: A
Representative Protocol
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While multiple synthetic routes can be envisioned, a common and reliable strategy for the

preparation of Ethyl 5-(hydroxymethyl)nicotinate involves the selective reduction of the

corresponding diester, diethyl pyridine-2,5-dicarboxylate. This approach is predicated on the

differential reactivity of the two ester groups, allowing for the targeted reduction of one to the

primary alcohol while preserving the other.

Causality Behind Experimental Choices:
The choice of a selective reducing agent is critical. Sodium borohydride (NaBH₄) in a suitable

solvent system is often effective for the reduction of esters to alcohols. The selectivity can be

enhanced by carefully controlling the reaction temperature and stoichiometry of the reducing

agent. The use of a protic solvent like ethanol can facilitate the reduction process.

Self-Validating System:
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to

observe the consumption of the starting material and the formation of the product. The final

product's identity and purity should be confirmed by analytical techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Detailed Step-by-Step Methodology:
Reaction: Selective reduction of Diethyl pyridine-2,5-dicarboxylate

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, dissolve Diethyl pyridine-2,5-dicarboxylate (1

equivalent) in anhydrous ethanol.

Cooling: Cool the solution to 0 °C in an ice bath.

Addition of Reducing Agent: Slowly add a solution of sodium borohydride (1.5 equivalents) in

ethanol dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0

°C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 12-18 hours.

Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.
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Quenching: Carefully quench the reaction by the slow addition of water at 0 °C.

Workup: Concentrate the reaction mixture under reduced pressure to remove the ethanol.

Extract the aqueous residue with ethyl acetate (3 x volumes).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and MS to confirm

its identity and purity.

Experimental Workflow Diagram:

Reaction Workup & Purification

Dissolve Diethyl pyridine-2,5-dicarboxylate
in Anhydrous Ethanol Cool to 0 °C Slowly add NaBH₄

in Ethanol Stir at RT for 12-18h Quench with H₂O at 0 °CMonitor by TLC Extract with Ethyl Acetate Column Chromatography Characterize (NMR, MS)

Ethyl 5-(hydroxymethyl)nicotinatePure Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl 5-(hydroxymethyl)nicotinate.

Applications in Drug Discovery and Medicinal
Chemistry
The structural motifs present in Ethyl 5-(hydroxymethyl)nicotinate make it a valuable

precursor for the synthesis of a wide range of biologically active molecules. Its utility is

particularly notable in the development of agents targeting the central nervous system (CNS).

Key Intermediate for Nicotinic Receptor Modulators:
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Derivatives of nicotinic acid are known to interact with nicotinic acetylcholine receptors

(nAChRs), which are implicated in a variety of neurological disorders. Ethyl 6-

(hydroxymethyl)-5-methylnicotinate, a structurally related compound, is used as a key

intermediate in the development of nicotinic receptor modulators.[3] By analogy, Ethyl 5-
(hydroxymethyl)nicotinate serves as a crucial scaffold for the synthesis of novel ligands with

potential therapeutic applications in conditions such as Alzheimer's disease, Parkinson's

disease, and schizophrenia.

Scaffold for CNS-Active Agents:
The pyridine ring is a common feature in many CNS-active drugs. The functional handles on

Ethyl 5-(hydroxymethyl)nicotinate allow for its elaboration into more complex heterocyclic

systems. This makes it a valuable starting material for the preparation of compounds with

potential anti-inflammatory and analgesic properties.[3]

Logical Relationship in Drug Discovery:

Chemical Modifications

Therapeutic Targets

Ethyl 5-(hydroxymethyl)nicotinate
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Leads to

CNS-Active Agents
(Analgesic, Anti-inflammatory)

Leads toLeads to

Click to download full resolution via product page

Caption: Potential applications of Ethyl 5-(hydroxymethyl)nicotinate in drug discovery.
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Conclusion
Ethyl 5-(hydroxymethyl)nicotinate is a chemical entity of significant interest to the scientific

community, particularly those engaged in pharmaceutical research and development. Its

trifunctional nature provides a versatile platform for the synthesis of a diverse array of complex

molecules. While detailed biological studies on this specific compound are emerging, its

structural similarity to known pharmacophores suggests a high potential for its application in the

development of novel therapeutics, especially in the realm of neurological disorders. The

synthetic protocol and application insights provided in this guide are intended to empower

researchers to harness the full potential of this valuable chemical building block.
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Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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